Cas no 58022-65-4 (4-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine)
4-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-5-(pyridin-4-yl)-1,3,4-oxadiazole
- 2-methyl-5-pyridin-4-yl-1,3,4-oxadiazole
- 4-(5-methyl-1,3,4-oxadiazol-2-yl)Pyridine
- Pyridine, 4-(5-methyl-1,3,4-oxadiazol-2-yl)-
- 2-Methyl-5-pyridin-4-yl-< 1,3,4> oxadiazol
- 4-(5-methyl-[1,3,4]oxadiazol-2-yl)-pyridine
- 4-(Methyl-[1,3,4]oxadiazol-2-yl)-pyridin
- 4-(methyl-[1,3,4]oxadiazol-2-yl)-pyridine
- 5-Methyl-2-pyridyl-(4)-1.3.4-oxadiazol
- AK128261
- AM8071
- CHEMBL229119
- CTK1F0704
- SureCN8360193
- AKOS016013440
- ED-0707
- AM807163
- SCHEMBL8360193
- FT-0660701
- A849160
- MFCD00466321
- 58022-65-4
- DTXSID10609381
- CS-0319803
- F3162-0072
- DB-356214
- 4-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine
-
- MDL: MFCD00466321
- Inchi: 1S/C8H7N3O/c1-6-10-11-8(12-6)7-2-4-9-5-3-7/h2-5H,1H3
- InChI Key: FVLMOSCDDAWUAP-UHFFFAOYSA-N
- SMILES: O1C(C)=NN=C1C1C=CN=CC=1
Computed Properties
- Exact Mass: 161.05901
- Monoisotopic Mass: 161.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 51.81
4-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029187757-1g |
2-Methyl-5-(pyridin-4-yl)-1,3,4-oxadiazole |
58022-65-4 | 95% | 1g |
$582.08 | 2023-09-01 | |
| Matrix Scientific | 125851-500mg |
4-(5-Methyl-1,3,4-oxadiazol-2-yl)pyridine, >95% |
58022-65-4 | >95% | 500mg |
$657.00 | 2023-09-07 | |
| Matrix Scientific | 125851-1g |
4-(5-Methyl-1,3,4-oxadiazol-2-yl)pyridine, >95% |
58022-65-4 | >95% | 1g |
$889.00 | 2023-09-07 | |
| Matrix Scientific | 125851-5g |
4-(5-Methyl-1,3,4-oxadiazol-2-yl)pyridine, >95% |
58022-65-4 | >95% | 5g |
$2537.00 | 2023-09-07 | |
| Chemenu | CM171991-1g |
4-(5-Methyl-1,3,4-oxadiazol-2-yl)pyridine |
58022-65-4 | 95% | 1g |
$632 | 2021-08-05 | |
| Apollo Scientific | OR311200-500mg |
4-(5-Methyl-1,3,4-oxadiazol-2-yl)pyridine |
58022-65-4 | 500mg |
£369.00 | 2024-05-26 | ||
| Chemenu | CM171991-1g |
4-(5-Methyl-1,3,4-oxadiazol-2-yl)pyridine |
58022-65-4 | 95% | 1g |
$*** | 2023-05-30 | |
| Crysdot LLC | CD11100541-1g |
2-Methyl-5-(pyridin-4-yl)-1,3,4-oxadiazole |
58022-65-4 | 95+% | 1g |
$668 | 2024-07-18 | |
| A2B Chem LLC | AH01465-1mg |
2-Methyl-5-(pyridin-4-yl)-1,3,4-oxadiazole |
58022-65-4 | >95% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AH01465-5mg |
2-Methyl-5-(pyridin-4-yl)-1,3,4-oxadiazole |
58022-65-4 | >95% | 5mg |
$214.00 | 2024-04-19 |
4-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine Suppliers
4-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 4-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine
4-(5-Methyl-1,3,4-Oxadiazol-2-yl)Pyridine: A Comprehensive Overview
The compound 4-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine, identified by the CAS number 58022-65-4, is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug design, agrochemicals, and electronic materials. The molecule consists of a pyridine ring fused with a 1,3,4-oxadiazole moiety, where the oxadiazole ring is substituted with a methyl group at the 5-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it versatile for diverse chemical applications.
Recent studies have highlighted the role of 4-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine in the development of novel pharmaceutical agents. Researchers have explored its potential as a scaffold for designing bioactive molecules targeting various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial agents. The compound's ability to form hydrogen bonds and its aromaticity contribute to its interaction with biological macromolecules, making it a promising candidate for drug discovery.
In the field of agrochemistry, 4-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine has been investigated as a lead compound for developing pesticides and herbicides. Its structural flexibility allows for the incorporation of functional groups that enhance its bioactivity and selectivity against target pests or weeds. Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in different environmental conditions, ensuring its safety and efficacy in agricultural applications.
The electronic properties of 4-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine also make it an attractive candidate for use in organic electronics. Studies have shown that the compound can be incorporated into organic semiconductors to improve their charge transport properties. This has led to its exploration in applications such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). The methyl substitution at the oxadiazole ring enhances the molecule's stability under thermal and electrical stress, making it suitable for high-performance electronic devices.
From a synthetic perspective, 4-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine can be prepared through various routes, including cyclization reactions involving amides or nitriles. Recent research has focused on optimizing these synthesis pathways to improve yield and purity while reducing environmental impact. Green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems with recyclable catalysts, have been employed to enhance the sustainability of the production process.
In terms of spectroscopic characterization, 4-(5-methyl-1,3,4-Oxadiazol-2-yl)Pyridine's structure has been thoroughly analyzed using techniques such as UV-vis spectroscopy and nuclear magnetic resonance (NMR). These studies have provided insights into its electronic transitions and molecular conformational flexibility. Additionally, X-ray crystallography has been used to determine its crystal structure at atomic resolution.
The environmental impact of CAS No 5802265-based compounds is another area of active research. Scientists are evaluating their biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that under controlled conditions, 4-(5-methyl...) exhibits low toxicity but further studies are required to fully understand its environmental fate.
58022-65-4 (4-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine) Related Products
- 61334-90-5(Pyridine, 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-)
- 90017-07-5(Pyridine, 4-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-)
- 15420-57-2(Pyridine,3,3'-(1,3,4-oxadiazole-2,5-diyl)bis-)
- 56352-92-2(Pyridine, 3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-)
- 89013-88-7(Pyridine, 4-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-)
- 89546-87-2(2-Methyl-5-(pyridin-3-yl)-1,3,4-oxadiazole)
- 65943-95-5(2-(pyridin-3-yl)-1,3,4-oxadiazole)
- 15420-02-7(4-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine)
- 8031-03-6((5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)methanamine)
- 18160-05-9(2-(Pyridin-3-yl)-1,3,4-oxadiazole)